Cas no 627521-34-0 (1,2-Ethanediamine, N-(4-phenylbutyl)-N'-(3-phenylpropyl)-)

1,2-Ethanediamine, N-(4-phenylbutyl)-N'-(3-phenylpropyl)- structure
627521-34-0 structure
Product Name:1,2-Ethanediamine, N-(4-phenylbutyl)-N'-(3-phenylpropyl)-
CAS No:627521-34-0
MF:C21H30N2
MW:310.476305484772
CID:432966
PubChem ID:16076425
Update Time:2025-04-19

1,2-Ethanediamine, N-(4-phenylbutyl)-N'-(3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N-(4-phenylbutyl)-N'-(3-phenylpropyl)-
    • N-(4-phenylbutyl)-N'-(3-phenylpropyl)ethane-1,2-diamine
    • N~1~-(4-Phenylbutyl)-N~2~-(3-phenylpropyl)ethane-1,2-diamine
    • DTXSID10581875
    • 627521-34-0
    • Inchi: 1S/C21H30N2/c1-3-10-20(11-4-1)14-7-8-16-22-18-19-23-17-9-15-21-12-5-2-6-13-21/h1-6,10-13,22-23H,7-9,14-19H2
    • InChI Key: FMDJLQOJZUHZCB-UHFFFAOYSA-N
    • SMILES: N(CCNCCCC1C=CC=CC=1)CCCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 310.2411
  • Monoisotopic Mass: 310.240898965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 12
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • PSA: 24.06
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